Cas no 821016-16-4 (Diazene, [4-(heptyloxy)phenyl](4-octylphenyl)-, (1E)-)

• Product Name: Diazene, [4-(heptyloxy)phenyl](4-octylphenyl)-, (1E)-
• CAS No: 821016-16-4
• MF: C₂₇H₄₀N₂O
• MW: 408.619307518005
• CID: 698029
• PubChem ID: 71420052
• Update Time: 2025-04-19

Diazene, [4-(heptyloxy)phenyl](4-octylphenyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

• Diazene, [4-(heptyloxy)phenyl](4-octylphenyl)-, (1E)-
• (4-heptoxyphenyl)-(4-octylphenyl)diazene
• (E)-1-[4-(Heptyloxy)phenyl]-2-(4-octylphenyl)diazene
• 821016-16-4
• DTXSID10839262

• Inchi： 1S/C27H40N2O/c1-3-5-7-9-10-12-14-24-15-17-25(18-16-24)28-29-26-19-21-27(22-20-26)30-23-13-11-8-6-4-2/h15-22H,3-14,23H2,1-2H3/b29-28+
• InChI Key： KAKJHEXECUNMSZ-ZQHSETAFSA-N
• SMILES： O(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)CCCCCCCC)CCCCCCC

Computed Properties

• Exact Mass: 408.314063904g/mol
• Monoisotopic Mass: 408.314063904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 16
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 34Ų